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Compound of Interest

Compound Name:
(2-Hydroxypyridin-3-yl)

(phenyl)methanone

Cat. No.: B1270893 Get Quote

Essential Safety and Handling of (2-Hydroxypyridin-
3-yl)(phenyl)methanone
Disclaimer: A specific Safety Data Sheet (SDS) for (2-Hydroxypyridin-3-yl)
(phenyl)methanone was not readily available. The following guidance is based on the safety

protocols for structurally similar compounds, including other hydroxypyridine and methanone

derivatives. It is crucial to consult with your institution's safety officer and review all available

chemical safety information before handling this compound.

Researchers, scientists, and drug development professionals must adhere to strict safety

protocols when handling chemical compounds. This guide provides essential, immediate safety

and logistical information for the proper handling and disposal of (2-Hydroxypyridin-3-yl)
(phenyl)methanone.

Personal Protective Equipment (PPE)
The appropriate Personal Protective Equipment (PPE) is critical to ensure personal safety

when working with (2-Hydroxypyridin-3-yl)(phenyl)methanone. The following table

summarizes the recommended PPE for various laboratory operations.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

preparing

solutions

Chemical safety

goggles
Nitrile gloves Laboratory coat

Recommended if

dust is generated

Running

reactions and

transfers

Chemical safety

goggles or face

shield

Nitrile gloves Laboratory coat

Use in a certified

chemical fume

hood

Work-up and

purification

Chemical safety

goggles or face

shield

Nitrile gloves

Chemical-

resistant apron

over a laboratory

coat

Use in a certified

chemical fume

hood

Handling spills

Chemical safety

goggles and face

shield

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant suit or

coveralls

Air-purifying

respirator with

appropriate

cartridges

Handling and Storage
Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.[1][2][3]

Avoid inhalation of dust or vapors.[2][3]

Do not eat, drink, or smoke in the laboratory.[4][5]

Wash hands thoroughly after handling.[1][4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][4]
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Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
All waste materials containing (2-Hydroxypyridin-3-yl)(phenyl)methanone must be treated as

hazardous waste.

Solid Waste: Collect in a designated, labeled, and sealed container.

Liquid Waste: Collect in a designated, labeled, and sealed waste container. Do not pour

down the drain.

Contaminated PPE: Dispose of as hazardous waste in accordance with institutional and local

regulations.

Consult your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Emergency Procedures
In case of skin contact:

Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[3]

[4][6]

Remove contaminated clothing and shoes.[1][4]

Seek medical attention if irritation persists.

In case of eye contact:

Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.

[3][4][6]

Remove contact lenses if present and easy to do. Continue rinsing.

Seek immediate medical attention.

In case of inhalation:
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Move the person to fresh air.[4][5][6]

If breathing is difficult, provide oxygen.

Seek medical attention.

In case of ingestion:

Do NOT induce vomiting.

Rinse mouth with water.[3][4][6]

Seek immediate medical attention.[5]

Operational Workflow
The following diagram illustrates the standard operational workflow for handling (2-
Hydroxypyridin-3-yl)(phenyl)methanone in a laboratory setting.
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Caption: Standard laboratory workflow for handling chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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